Cas no 1383626-11-6 (1-Oxo-2-(3,4,5-trifluorophenyl)-1,2-dihydroisoquinoline-4-carboxylic acid)

• Product Name: 1-Oxo-2-(3,4,5-trifluorophenyl)-1,2-dihydroisoquinoline-4-carboxylic acid
• CAS No: 1383626-11-6
• MF: C₁₆H₈F₃NO₃
• MW: 319.234834671021
• MDL: MFCD22375171
• CID: 5047565
• Update Time: 2025-08-05

1-Oxo-2-(3,4,5-trifluorophenyl)-1,2-dihydroisoquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Oxo-2-(3,4,5-trifluorophenyl)-1,2-dihydroisoquinoline-4-carboxylic acid
• 1-oxo-2-(3,4,5-trifluorophenyl)isoquinoline-4-carboxylic acid

• MDL： MFCD22375171
• Inchi： 1S/C16H8F3NO3/c17-12-5-8(6-13(18)14(12)19)20-7-11(16(22)23)9-3-1-2-4-10(9)15(20)21/h1-7H,(H,22,23)
• InChI Key： RZDVOYOPIOZINZ-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)N1C=C(C(=O)O)C2C=CC=CC=2C1=O)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 527
• XLogP3: 2.6
• Topological Polar Surface Area: 57.6

Additional information on 1-Oxo-2-(3,4,5-trifluorophenyl)-1,2-dihydroisoquinoline-4-carboxylic acid

Introduction to 1-Oxo-2-(3,4,5-trifluorophenyl)-1,2-dihydroisoquinoline-4-carboxylic acid (CAS No. 1383626-11-6) and Its Emerging Applications in Chemical Biology

The compound 1-Oxo-2-(3,4,5-trifluorophenyl)-1,2-dihydroisoquinoline-4-carboxylic acid (CAS No. 1383626-11-6) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. Its unique structural framework, featuring a trifluorophenyl substituent and an isoquinoline core, positions it as a versatile scaffold for drug discovery and mechanistic investigations.

Structurally speaking, the presence of the trifluorophenyl group introduces electron-withdrawing effects that modulate the electronic properties of the molecule. This feature is particularly valuable in medicinal chemistry, where subtle changes in electronic distribution can significantly influence binding affinity and metabolic stability. The isoquinoline backbone, a well-known motif in natural products and bioactive molecules, further enhances the compound's appeal due to its established role in biological processes.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacological properties of such heterocyclic compounds. Studies indicate that the 1-Oxo-2-(3,4,5-trifluorophenyl)-1,2-dihydroisoquinoline-4-carboxylic acid scaffold exhibits promising interactions with various biological targets. For instance, computational docking simulations suggest potential binding to enzymes involved in inflammatory pathways, making it a candidate for further exploration in therapeutic contexts.

In vitro experiments have begun to elucidate the biological activity of this compound. Initial screening assays have shown that derivatives of this molecule exhibit inhibitory effects on certain kinases and proteases. These findings align with the growing interest in isoquinoline derivatives as pharmacological tools. The trifluorophenyl moiety appears to enhance binding specificity by optimizing hydrogen bonding networks and hydrophobic interactions with target proteins.

The synthesis of this compound has also been refined through modern organic methodologies. Transition-metal-catalyzed cross-coupling reactions have been particularly effective in constructing the desired trifluorophenyl-substituted isoquinoline core. These approaches not only improve yield but also allow for greater functional group tolerance, enabling the rapid generation of a library of analogs for high-throughput screening.

One of the most exciting aspects of this molecule is its potential as a tool for understanding enzyme mechanisms. Isoquinoline derivatives have been widely used as probes to study enzyme active sites due to their ability to form stable complexes with biological targets. The introduction of fluorine atoms into the aromatic ring adds another layer of complexity, allowing researchers to probe subtle conformational changes and dynamic processes within enzymes.

Current research is also exploring the role of fluorine substitution in modulating metabolic stability. Fluorinated aromatic compounds are known to exhibit enhanced resistance to degradation by cytochrome P450 enzymes, a key consideration in drug design. This property could make 1-Oxo-2-(3,4,5-trifluorophenyl)-1,2-dihydroisoquinoline-4-carboxylic acid a valuable intermediate in developing long-acting pharmaceuticals.

The intersection of synthetic organic chemistry and biochemistry has led to innovative strategies for derivatization of this compound. For example, functionalization at the carboxylic acid position allows for further conjugation with biomolecules or other pharmacophores. Such modifications can expand the utility of this scaffold into areas like immunotherapy or targeted drug delivery systems.

Emerging applications in chemical biology extend beyond traditional drug discovery. The unique structural features of this molecule make it an excellent candidate for developing probes that can visualize biological processes in real-time. Techniques such as fluorescence microscopy and Förster resonance energy transfer (FRET) have been adapted to utilize isoquinoline derivatives as reporters for intracellular signaling events.

The future directions for research on 1-Oxo-2-(3,4,5-trifluorophenyl)-1,2-dihydroisoquinoline-4-carboxylic acid are vast and promising. Collaborative efforts between synthetic chemists and biologists will be crucial in unlocking its full potential. As computational tools continue to evolve, so too will our ability to predict and optimize the pharmacological properties of such complex molecules.